Cas no 1550026-34-0 (methyl 2-amino-5-chloro-2,3-dihydro-1H-indene-2-carboxylate)

• Product Name: methyl 2-amino-5-chloro-2,3-dihydro-1H-indene-2-carboxylate
• CAS No: 1550026-34-0
• MF: C₁₁H₁₂ClNO₂
• MW: 225.671482086182
• MDL: MFCD20278249
• CID: 4776488
• PubChem ID: 79420795
• Update Time: 2025-06-10

methyl 2-amino-5-chloro-2,3-dihydro-1H-indene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-chloro-indan-2-carboxylic acid methyl ester
• SB33884
• Methyl 2-amino-5-chloro-2,3-dihydro-1H-indene-2-carboxylate
• methyl 2-amino-5-chloro-2,3-dihydro-1H-indene-2-carboxylate

• MDL： MFCD20278249
• Inchi： 1S/C11H12ClNO2/c1-15-10(14)11(13)5-7-2-3-9(12)4-8(7)6-11/h2-4H,5-6,13H2,1H3
• InChI Key： XMVOCEJOLINZPJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)CC(C(=O)OC)(C2)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: 1.7
• Topological Polar Surface Area: 52.3

Additional information on methyl 2-amino-5-chloro-2,3-dihydro-1H-indene-2-carboxylate

Comprehensive Overview of Methyl 2-amino-5-chloro-2,3-dihydro-1H-indene-2-carboxylate (CAS No. 1550026-34-0)

Methyl 2-amino-5-chloro-2,3-dihydro-1H-indene-2-carboxylate (CAS No. 1550026-34-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often abbreviated for convenience, belongs to the class of indene derivatives, which are known for their versatile applications in drug discovery and material science. Its molecular structure features a chloro-substituted indene core coupled with an ester-functionalized amino group, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for high-purity intermediates like methyl 2-amino-5-chloro-2,3-dihydro-1H-indene-2-carboxylate has surged, driven by advancements in small-molecule therapeutics and green chemistry. Researchers are particularly interested in its potential role in designing selective enzyme inhibitors or biodegradable polymers. A frequently searched question in academic circles is: "How does the steric hindrance of the chloro group in this compound influence its reactivity?" This reflects the compound's relevance in optimizing synthetic pathways for targeted drug delivery systems.

The synthesis of CAS No. 1550026-34-0 typically involves multi-step reactions, including Friedel-Crafts acylation and reductive amination, with emphasis on yield optimization and environmental sustainability. Analytical techniques such as HPLC and NMR spectroscopy are critical for verifying its purity, a topic often queried in forums like "What analytical methods are suitable for characterizing indene carboxylate derivatives?". These discussions align with the broader trend of quality-by-design (QbD) principles in chemical manufacturing.

From a commercial perspective, methyl 2-amino-5-chloro-2,3-dihydro-1H-indene-2-carboxylate is supplied by leading fine chemical vendors under stringent GMP compliance. Its pricing and availability are influenced by factors like raw material scarcity and regulatory shifts, topics frequently explored in industry reports. Notably, the compound's stability under varying pH conditions (e.g., acidic vs. alkaline environments) is a key consideration for storage, as highlighted in material safety data sheets (MSDS).

Emerging applications of this compound include its use in photoactive materials for organic electronics, a niche yet growing field. Searches like "Can indene-based esters enhance the efficiency of OLEDs?" underscore its interdisciplinary potential. Furthermore, its chirality opens doors for asymmetric catalysis, a hot topic in catalytic C-H activation studies.

In conclusion, CAS No. 1550026-34-0 exemplifies the convergence of structural ingenuity and practical utility in modern chemistry. Its adaptability across pharmaceuticals, agrochemicals, and advanced materials ensures its continued relevance, while ongoing research addresses challenges like scalability and eco-friendly synthesis. For researchers and manufacturers alike, understanding its properties is pivotal in leveraging its full potential.